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Compound of Interest

Compound Name: SR10221

Cat. No.: B12363540 Get Quote

This guide provides comprehensive procedures for the proper disposal of SR10221, a potent

and selective PPARγ inverse-agonist utilized in laboratory research. Adherence to these

guidelines is crucial for maintaining a safe research environment and ensuring compliance with

institutional and regulatory standards. The information is intended for researchers, scientists,

and drug development professionals.

Disclaimer: This document provides guidance based on publicly available data and general

laboratory safety principles. A specific Safety Data Sheet (SDS) for SR10221 was not found.

Researchers must consult their institution's Environmental Health and Safety (EHS) office for

specific disposal requirements and conduct a formal risk assessment before handling or

disposing of this chemical.

Chemical and Physical Properties of SR10221
A summary of the key chemical and physical properties of SR10221 is presented below. This

information is essential for understanding the handling and storage requirements of the

compound.
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Property Value

CAS Number 1415321-64-0[1]

Molecular Formula C₃₃H₃₇ClN₂O₄[1]

Molecular Weight 561.11 g/mol [2][3]

Appearance Powder[2]

Purity >98% (typical)

Solubility
Soluble in DMSO (100 mg/mL) and Ethanol (25

mg/mL). Insoluble in water.[2][3]

Storage (Powder)
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[1]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month. Avoid repeated freeze-thaw cycles.[2][4]

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.[1]

Disposal Procedures for SR10221
While SR10221 is shipped as a non-hazardous chemical, it is imperative to follow standard

laboratory procedures for the disposal of research-grade chemicals. The following step-by-step

guide outlines the recommended disposal workflow.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling SR10221 in any form.

Waste Categorization:

Uncontaminated Material: Pure, unadulterated SR10221 powder.

Contaminated Labware: This includes empty vials, weighing papers, pipette tips, and any

other disposable materials that have come into direct contact with SR10221.
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Liquid Waste: Solutions containing SR10221, such as stock solutions or experimental

media.

Disposal Workflow: The following diagram illustrates the decision-making process for the

proper disposal of different forms of SR10221 waste.
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Caption: Workflow for the safe disposal of SR10221 waste.
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Specific Disposal Steps:

Solid Waste (Unused Powder and Contaminated Labware):

Do not dispose of solid SR10221 waste in the regular trash.

Collect all solid waste in a clearly labeled, sealed container designated for chemical

waste. The label should include the chemical name ("SR10221"), the approximate

amount, and the date.

Store the sealed container in a designated hazardous waste accumulation area until it is

collected by your institution's EHS personnel.

Liquid Waste (Solutions):

Do not pour SR10221 solutions down the drain.

Collect all liquid waste containing SR10221 in a compatible, leak-proof container with a

secure lid.

The container must be clearly labeled with "Hazardous Waste," the chemical name

("SR10221"), the solvent(s) used (e.g., DMSO, Ethanol), and the approximate

concentration.

Store the liquid waste container in a secondary containment bin within a designated

hazardous waste accumulation area.

Decontamination:

For non-disposable labware (e.g., glassware), decontaminate by rinsing with a suitable

solvent (such as ethanol) that can dissolve SR10221. Collect the rinse solvent as liquid

chemical waste.

After the initial solvent rinse, wash the labware with soap and water as usual.

Spill Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/product/b12363540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the absorbent material in a sealed container, label it as hazardous waste, and

dispose of it according to the solid waste procedures outlined above.

For larger spills, evacuate the area and contact your institution's EHS office immediately.

SR10221 Signaling Pathway Context
SR10221 is a PPARγ (Peroxisome Proliferator-Activated Receptor gamma) inverse-agonist.[1]

[2][4] It functions by binding to the PPARγ nuclear receptor and repressing the transcription of

its downstream target genes.[3][4] This mechanism of action is being explored for its

antiproliferative activity, particularly in bladder cancer cell lines.[1][3][4] The diagram below

illustrates the simplified signaling pathway affected by SR10221.
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Caption: Simplified signaling pathway of SR10221 as a PPARγ inverse-agonist.
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By providing this essential safety and disposal information, we aim to support your research

endeavors while promoting a culture of safety and environmental responsibility in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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